tert-butyl (1R,4R)-5-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate

• IUPAC Name: tert-butyl (1R,4R)-5-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate
• InChI: InChI=1S/C12H19NO3/c1-12(2,3)16-11(15)13-7-8-4-5-9(13)6-10(8)14/h8-9H,4-7H2,1-3H3/t8-,9-/m1/s1
• InChI Key: AUKQEIHIPOHGHN-RKDXNWHRSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CCC1CC2=O
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@H]2CC[C@@H]1CC2=O
• Molecular Formula: C12H19NO3
• Molecular Weight: 225.28 g/mol

Description

The compound “tert-butyl (1R,4R)-5-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate” is a cyclic amino acid ester. It has a bicyclo[2.2.2]octane structure, which includes a lactone moiety and a piperidine ring. The compound’s molecular weight is 212.29.

Molecular Structure Analysis

The molecular structure of this compound includes a bicyclo[2.2.2]octane structure, a lactone moiety, and a piperidine ring. The crystal structure was determined to be of the monoclinic space group P21/c with two diastereomers of the molecules present in a 1:1 ratio in the crystal.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It has a molecular weight of 212.29. The compound should be stored in a refrigerator.

Scientific Research Applications

Synthesis Techniques and Molecular Structures

The compound tert-butyl (1R,4R)-5-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate and its variants have been a focus in research due to their intriguing molecular structures and potential applications. Moriguchi et al. (2014) synthesized tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate through an intramolecular lactonization reaction. The compound exhibits a bicyclo[2.2.2]octane structure, including a lactone moiety and a piperidine ring, with diastereomers present in a 1:1 ratio in the crystal structure. This structure was determined through single crystal X-ray diffraction analysis, showcasing the compound's detailed molecular geometry (Moriguchi et al., 2014).

A similar synthesis and analysis were conducted for chiral (2S, 5S)-tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate. This chiral variant, characterized using 1H NMR spectroscopy and high-resolution mass spectrometry, has its exact structure determined through single crystal X-ray diffraction analysis, highlighting its orthorhombic space group and noncentrosymmetric, chiral nature (Moriguchi et al., 2014).

Applications in Synthetic Chemistry

Intermediate in Synthesis of Complex Molecules

The compound tert-butyl (1R,4R)-5-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate and its derivatives have been instrumental as intermediates in synthesizing complex molecules. For instance, Campbell et al. (2009) described the enantioselective synthesis of benzyl (1S,2R,4R)-4-(tert-butoxycarbonylamino)-2-(hydroxymethyl)cyclohexylcarbamate, a potent CCR2 antagonist. The key step in this sequence is an iodolactamization, leading to a highly functionalized intermediate (Campbell et al., 2009).

Additionally, Thomas and Vickers (2009) utilized a stereoselective Mannich reaction involving an (S)-tert-butylsulfinimine and methyl (S)-4-benzyloxy-3-methylbutanoate to prepare a potential precursor of stemofoline, showcasing the versatility of these compounds in complex organic syntheses (Thomas & Vickers, 2009).

Constrained Peptidomimetic Synthesis

Mandal et al. (2005) reported on the efficient synthesis of diastereomers of 9-tert-butoxycarbonyl-2-oxo-3-(N-tert-butoxycarbonylamino)-1-azabicyclo[4.3.0]nonane. These compounds serve as rigid dipeptide mimetics, crucial for structure-activity studies in peptide-based drug discovery (Mandal et al., 2005).

Safety and Hazards

The compound is associated with some safety hazards. It has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302, indicating that it may be harmful if swallowed. Precautionary statements include P264, P270, P301, P312, and P330, among others.